rac Styrene Glycol-d8
Overview
Description
“rac Styrene Glycol-d8” is a labeled compound with the molecular formula C8H10O2 . It is also known by other synonyms such as 1,1,2-trideuterio-2-(2,3,4,5,6-pentadeuteriophenyl)ethane-1,2-diol . It is not considered a hazardous compound .
Molecular Structure Analysis
The molecular structure of “rac Styrene Glycol-d8” is characterized by the presence of 8 heavy atoms and 2 rotatable bonds . The compound has a molecular weight of 146.21 g/mol . The InChI representation of the molecule isInChI=1S/C8H10O2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8-10H,6H2/i1D,2D,3D,4D,5D,6D2,8D . Physical And Chemical Properties Analysis
“rac Styrene Glycol-d8” has a molecular weight of 146.21 g/mol . It has 2 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has a topological polar surface area of 40.5 Ų . The complexity of the molecule is 87.3, as computed by Cactvs 3.4.8.18 .Scientific Research Applications
Metabolic Research
“rac Styrene Glycol-d8” is used in metabolic research. Stable isotope labeling allows researchers to study metabolic pathways in vivo in a safe manner . This compound can be used to trace the metabolic pathways of styrene, a common industrial chemical, in biological systems.
Environmental Studies
In environmental studies, “rac Styrene Glycol-d8” is used as an environmental pollutant standard for the detection of air, water, soil, sediment, and food contaminants . It helps in understanding the environmental fate and transport of styrene and its derivatives.
Clinical Diagnostics
“rac Styrene Glycol-d8” finds its application in clinical diagnostics . In addition to treating various diseases, isotopes are used for imaging, diagnosis, and newborn screening. It can be used as a tracer in diagnostic tests to understand the metabolism of styrene in the human body.
Organic Chemistry
In the field of organic chemistry, small molecule compounds labeled with stable isotopes like “rac Styrene Glycol-d8” can be used as chemical references for chemical identification, qualitative, quantitative detection, etc . Various types of NMR solvents can be used to study the structure, reaction mechanism, and reaction kinetics of compounds.
Chemical Synthesis
“rac Styrene Glycol-d8” can be used in the synthesis of other deuterated compounds . Its unique structure and properties make it a valuable building block in the synthesis of complex molecules for research and industrial applications.
Pharmaceutical Research
In pharmaceutical research, “rac Styrene Glycol-d8” can be used in the development of new drugs and therapies . The use of deuterated compounds can improve the metabolic stability and prolong the half-life of drugs, leading to improved therapeutic outcomes.
Mechanism of Action
Target of Action
The primary target of rac Styrene Glycol-d8 is the hydrogen atoms in the Nuclear Magnetic Resonance (NMR) experiments . It is used as a reference compound for labeling hydrogen .
Mode of Action
rac Styrene Glycol-d8 interacts with its targets by replacing the hydrogen atoms in the NMR experiments . This replacement allows the compound to be used as a reference for judging and correcting the signal position and intensity in NMR experiments .
Biochemical Pathways
The preparation of rac Styrene Glycol-d8 usually involves a reaction with the bird methylation succinate of styrene alcohol-d8 . This process can be completed through chemical synthesis or enzyme-catalyzed reactions .
Pharmacokinetics
It is known that the compound has good solubility and can dissolve in many organic solvents, such as ethanol, dimethylformamide, and dichloromethane . This suggests that the compound may have good bioavailability.
Result of Action
The presence of rac Styrene Glycol-d8 allows for the judgment and correction of signal position and intensity in NMR experiments . It is also commonly used in quantitative analysis and metabolic research .
Action Environment
rac Styrene Glycol-d8 is a liquid that is colorless and transparent, with low volatility . It should be kept away from open flames or high temperatures and stored in sealed containers . It should also avoid contact with oxidants and acidic substances . Proper protective equipment, such as gloves and goggles, should be worn when handling the compound . If contact with skin or eyes occurs, it should be immediately washed with plenty of clean water and medical treatment should be sought .
properties
IUPAC Name |
1,1,2-trideuterio-2-(2,3,4,5,6-pentadeuteriophenyl)ethane-1,2-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8-10H,6H2/i1D,2D,3D,4D,5D,6D2,8D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWMWNFMRSKOCEY-INHGFZCOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])C([2H])(C([2H])([2H])O)O)[2H])[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20858404 |
Source
|
| Record name | 1-(~2~H_5_)Phenyl(~2~H_3_)ethane-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20858404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
rac Styrene Glycol-d8 | |
CAS RN |
871217-81-1 |
Source
|
| Record name | 1-(~2~H_5_)Phenyl(~2~H_3_)ethane-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20858404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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